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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lansoprazole Sulfone N-oxide is a recognized metabolite and a potential impurity formed
during the synthesis of Lansoprazole, a widely used proton pump inhibitor.[1][2] Its synthesis in
a laboratory setting is crucial for analytical standard preparation, impurity profiling, and further
pharmacological studies. This document provides a detailed protocol for the chemical synthesis
of Lansoprazole Sulfone N-oxide, compiled from established chemical literature. The
synthesis involves the controlled oxidation of a Lansoprazole precursor.

Chemical Properties and Data

The following table summarizes the key chemical properties and identifiers for Lansoprazole
Sulfone N-oxide.
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Property Value Reference
CAS Number 953787-54-7 [1]12]
Molecular Formula C16H14F3N304S [1][2]
Molecular Weight 401.36 g/mol [2]

2-[[[3-Methyl-1-oxido-4-(2,2,2-
trifluoroethoxy)-2-

IUPAC Name o [1]
pyridinyllmethyl]sulfonyl]-1H-

benzimidazole

Appearance White Solid [3]
N Soluble in DMSO and
Solubility [31[4]
Methanol
Storage Conditions 2-8 °C [3114]

Experimental Protocol

This protocol details the synthesis of Lansoprazole Sulfone N-oxide from Lansoprazole
sulfide, a common intermediate in the synthesis of Lansoprazole. The primary method involves
oxidation using meta-chloroperoxybenzoic acid (m-CPBA).

Materials and Reagents:

e Lansoprazole sulfide (2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl|methyl]thio]-1H-
benzimidazole)

o meta-Chloroperoxybenzoic acid (m-CPBA)
e Chloroform (CHCIs)

e Sodium hydroxide (NaOH)

» Acetic acid

o Water (H20)
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o Ethyl acetate
e Methanol (MeOH)
Procedure:

» Dissolution of Starting Material: In a round-bottom flask, dissolve Lansoprazole sulfide in
chloroform.

o Preparation of Oxidizing Agent: In a separate container, prepare a solution of m-CPBA in
chloroform.

o Oxidation Reaction: Cool the solution of Lansoprazole sulfide. Slowly add the m-CPBA
solution to the cooled Lansoprazole sulfide solution. The over-oxidation of the sulfide to the
sulfone and the N-oxidation of the pyridine ring occur in this step.[5] The formation of
sulfones as by-products is a common issue in the synthesis of sulfoxides like Lansoprazole,
and harsher oxidizing conditions can intentionally be used to produce the sulfone derivative.

[6]7]

o Work-up: After the reaction is complete, pour the reaction mixture into an aqueous solution of
sodium hydroxide. Adjust the pH of the aqueous layer to 8-8.5 using acetic acid.

o Extraction: Separate the organic layer. The aqueous layer, containing the product, should be
washed with chloroform to remove any unreacted sulfide.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system, such as ethyl acetate/methanol.[5]

e Drying: Dry the purified Lansoprazole Sulfone N-oxide product under vacuum.

Note: The synthesis of Lansoprazole and its impurities, including the sulfone N-oxide, is often
discussed in the context of controlling impurity formation during drug manufacturing.[6][7]
Therefore, reaction conditions such as temperature, stoichiometry of the oxidizing agent, and
reaction time should be carefully monitored and optimized to achieve the desired product.

Visualizations

Experimental Workflow for the Synthesis of Lansoprazole Sulfone N-oxide
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Caption: A flowchart illustrating the key steps in the synthesis of Lansoprazole Sulfone N-
oxide.

Chemical Transformation
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Caption: The overall chemical reaction for the synthesis of Lansoprazole Sulfone N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674484+#protocol-for-the-synthesis-of-lansoprazole-
sulfone-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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